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SU4984 Compound Overview

SU4984 is a protein tyrosine kinase inhibitor utilized in cancer research. The table below summarizes its key

characteristics:

Property Description

Primary Target Fibroblast Growth Factor Receptor 1 (FGFR1) [1]

IC₅₀ for FGFR1 10-20 μM [1]

Other Targets Platelet-derived growth factor receptor (PDGFR) and Insulin receptor (IR) [1]

CAS Number 186610-89-9 [1]

Molecular Formula C₂₀H₁₉N₃O₂ [1]

Molecular Weight 333.38 g/mol [1]

Core Structure Oxindole (Indolin-2-one) [2] [3] [4]

Research Application For research use only. Not for human consumption or diagnostic use [1] [3].
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Mechanism of Action and Design

SU4984 is a well-known FGFR inhibitor based on an oxindole core, which is a common scaffold in kinase

inhibitor research [2] [4].

Binding Mode: The oxindole core of SU4984 occupies the adenine region of the ATP-binding site in

FGFR1, forming hydrogen bonds with the hinge region. Its phenyl ring and piperazine group extend to
make additional contacts, including van der Waals interactions [2].

Rational Design: SU4984 serves as a lead compound for designing more potent and selective
inhibitors. Common modifications include adding aromatic rings at the 5-position of the oxindole to

occupy a hydrophobic region, and altering the terminal piperazine group [2] [4].

The following diagram illustrates the general signaling pathway that SU4984 inhibits and its binding

location.
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Experimental Use and Handling

Formulation and Storage

Proper preparation and storage are critical for experimental reproducibility.

Solubility: Soluble in DMSO at 50 mg/mL (149.98 mM) [1].

Storage: Solid should be stored at 4°C and protected from light. Stock solutions in DMSO can be
stored at -80°C for 6 months or -20°C for 1 month (protect from light). Avoid repeated freeze-thaw
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cycles [1].

In Vivo Formulation (Example): One protocol recommends using 10% DMSO + 90% (20% SBE-β-
CD in Saline) to create a suspended solution for administration [1].

Cellular Assay Protocol

The following methodology is adapted from assays used to characterize SU4984 [1].

Inhibition of FGFR1 Autophosphorylation in NIH/3T3 Cells
Cell Line: Mouse NIH/3T3 fibroblast cells.
Stimulation: Treat cells with acidic FGF to stimulate FGFR1 tyrosine autophosphorylation.

Inhibition: Co-incubate with SU4984 (e.g., 10-90 μM) for 5 minutes.
Analysis: Detect inhibition levels by immunoblotting using an antibody against phosphorylated

tyrosine. SU4984 demonstrated an IC₅₀ of 20-40 μM in this assay [1].

Troubleshooting Guide

Here are solutions to common issues researchers might encounter.

Problem Possible Cause Suggested Solution

Low potency in
cellular assay

Low cellular
permeability or

stability

Verify compound solubility and use fresh stock
solutions. Consider using a delivery vehicle like SBE-β-

CD for in vitro work [1].

Precipitation in
aqueous buffer

Low aqueous

solubility of SU4984

DMSO stock should be added to buffer immediately

before use with brief vortexing or sonication. Do not
exceed the solubility limit in your final assay medium

[1].

Unexpected off-
target effects

Inhibition of PDGFR

or IR [1]

Include additional control experiments to rule out

effects mediated by these other known targets of
SU4984.

Inconsistent results
between replicates

Compound
degradation or

improper storage

Use a fresh aliquot from stock. Ensure stock solution is
protected from light and has not undergone multiple

freeze-thaw cycles [1].
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Frequently Asked Questions

Is SU4984 selective for FGFR1? No. While it was initially identified as an FGFR1 inhibitor, SU4984

also shows activity against other tyrosine kinase receptors, including the platelet-derived growth factor

receptor and the insulin receptor. It has low affinity for FGFR4 [1] [2].

What is a typical starting concentration for cellular assays? Based on its IC₅₀, experiments often

use SU4984 in the range of 5-100 μM [1]. A dose-response curve (e.g., from 5 μM to 90 μM) should

be established for each new cell system.

What is the significance of the oxindole core? The oxindole (indolin-2-one) structure is a privileged

scaffold in kinase inhibitor design. It mimics the adenine ring of ATP and is key to forming hydrogen

bonds in the hinge region of the kinase ATP-binding site [2] [3] [4].

Where can I find the crystal structure of SU4984 bound to FGFR1? The crystal structure of the

tyrosine kinase domain of FGFR1 in complex with SU4984 was solved by Mohammadi et al. (1997)

and is a key reference for understanding its binding mode and for structure-based drug design [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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